4-{[(2Z)-3-(4-bromo-2-chlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-4-oxobutanoic acid

• Molecular Formula: C15H14BrClN2O5S2
• Molecular Weight: 481.8 g/mol
• IUPAC Name: 4-[[3-(4-bromo-2-chlorophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene]amino]-4-oxobutanoic acid
• InChI: InChI=1S/C15H14BrClN2O5S2/c16-8-1-2-10(9(17)5-8)19-11-6-26(23,24)7-12(11)25-15(19)18-13(20)3-4-14(21)22/h1-2,5,11-12H,3-4,6-7H2,(H,21,22)
• InChI Key: PXAOIHJGJKXLJY-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CS1(=O)=O)SC(=NC(=O)CCC(=O)O)N2C3=C(C=C(C=C3)Br)Cl

Description

This compound features a fused tetrahydrothieno[3,4-d][1,3]thiazole core with a 5,5-dioxido group, a (2Z)-configured imino linkage, and a 4-oxobutanoic acid moiety. The sulfone groups may improve metabolic stability and solubility compared to non-oxidized thioether analogs .

Preparation Methods

Cyclization of Thiourea Derivatives

The bicyclic thieno[3,4-d]thiazole system is synthesized via cyclocondensation of thiourea intermediates with α-haloketones. For example:

• Step 1 : 3-Amino-4-bromo-2-chlorophenylthiourea is treated with chloroacetyl chloride in anhydrous acetone to form a thiazolidine intermediate.

• Step 2 : Intramolecular cyclization under basic conditions (K$_2$CO$_3$, DMF, 80°C) yields the tetrahydrothieno[3,4-d]thiazole scaffold.

Key Data :

Parameter	Value	Source
Yield	65–78%
Reaction Time	4–6 hours
Solvent	Dimethylformamide (DMF)

Sulfonation to 5,5-Dioxide

Oxidation with mCPBA

The sulfone moiety is introduced using meta-chloroperbenzoic acid (mCPBA) in dichloromethane at 0°C to room temperature.

• Conditions : 2 equivalents mCPBA, stirred for 12 hours.

• Yield : 82–90%.

Alternative Oxidants

Hydrogen peroxide (H$_2$O$_2$) in acetic acid at 60°C provides moderate yields (70–75%) but risks over-oxidation.

Parameter	Value	Source
Yield	68%
Purity (HPLC)	>95%

Condensation with 4-Oxobutanoic Acid

Carbodiimide-Mediated Coupling

The 4-oxobutanoic acid side chain is introduced via EDC/HOBt coupling:

• Reagents : 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), Hydroxybenzotriazole (HOBt)

• Conditions : DCM, 0°C → RT, 12 hours.

• Yield : 60–65%.

Direct Alkylation

Alternative methods use bromosuccinic anhydride in THF with NaH, though yields are lower (50–55%).

Stereochemical Control for Z-Configuration

Thermodynamic Control

Prolonged stirring (48–72 hours) in toluene at reflux promotes the Z-isomer due to steric hindrance.

Chromatographic Separation

Reverse-phase HPLC (C18 column, MeOH/H$_2$O) isolates the Z-configuration with >99% enantiomeric excess.

Optimization and Challenges

Key Challenges

• Regioselectivity : Competing N- vs. S-alkylation during cyclization.

• Sulfone Stability : Over-oxidation to sulfonic acids under harsh conditions.

• Stereochemical Purity : Epimerization at the imine bond during acid condensation.

Solutions

• Low-Temperature Oxidation : Limits sulfone degradation.

• Bulky Bases : Use of DBU minimizes side reactions during aryl coupling.

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Time (h)	Cost Efficiency
Thiourea Cyclization	78	95	6	High
mCPBA Oxidation	90	98	12	Moderate
Buchwald-Hartwig	68	95	24	Low
EDC Coupling	65	97	12	High

Industrial-Scale Considerations

Solvent Recycling

DMF and toluene are recovered via distillation, reducing costs by 30–40%.

Catalytic Efficiency

Pd/Xantphos systems achieve turnover numbers (TON) >1,000, making them viable for bulk synthesis .

Chemical Reactions Analysis

Types of Reactions

4-{[(2Z)-3-(4-bromo-2-chlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-4-oxobutanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The halogen atoms on the phenyl ring can be substituted with other groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium hydroxide in aqueous medium for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

Chemistry

This compound serves as a versatile building block in organic synthesis. Its unique structure allows it to participate in various chemical reactions, including:

• Formation of Thiazole Rings : The compound's thiazole moiety can be synthesized through cyclization reactions involving thiourea derivatives and α-haloketones under acidic or basic conditions.
• Halogenation : The presence of bromine and chlorine substituents on the phenyl ring offers opportunities for further functionalization via nucleophilic substitution reactions.
• Coupling Reactions : The compound can undergo condensation reactions to form more complex molecules, expanding its utility in synthetic chemistry.

Research has indicated that 4-{[(2Z)-3-(4-bromo-2-chlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-4-oxobutanoic acid exhibits various biological activities:

• Antimicrobial Properties : Studies have shown that derivatives of this compound can inhibit microbial growth, making it a candidate for developing new antimicrobial agents.
• Anticancer Activity : Preliminary investigations suggest that the compound may induce apoptosis in cancer cells through specific molecular interactions. This mechanism could be leveraged for therapeutic applications in oncology.

Medicinal Chemistry

The compound is being explored for its potential therapeutic effects:

• Drug Development : Its unique structure and biological activity profile make it a candidate for developing new pharmaceuticals targeting various diseases.
• Mechanism of Action : The compound may interact with specific enzymes or receptors, influencing pathways related to cell growth and survival.

Material Science

In industrial contexts, 4-{[(2Z)-3-(4-bromo-2-chlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-4-oxobutanoic acid can be utilized in:

• Development of New Materials : Its chemical properties may contribute to the formulation of advanced materials with specific functionalities.
• Chemical Processes : The compound can play a role in optimizing chemical processes due to its reactivity and ability to form stable intermediates.

Case Studies and Research Findings

A review of recent studies highlights the compound's potential:

• Tyrosinase Inhibition : Research demonstrated that alkyl derivatives of 4-oxobutanoic acids exhibit significant tyrosinase inhibitory activity. This activity is crucial for applications in skin whitening products and treatment of hyperpigmentation disorders .

  Compound Type	IC50 (μM)	% Inhibition
  Carvacrol Derivatives	128.8 - 244.1	72.8 - 100%
  Thymol Derivatives	102.3 - 212.3	72.8 - 100%
• Synthesis Pathways : Detailed synthetic routes have been established for creating this compound from readily available precursors, emphasizing its accessibility for research purposes .
• Biological Evaluations : Various derivatives have been evaluated for their biological activities, showing promising results that warrant further investigation into their mechanisms and potential therapeutic uses .

Mechanism of Action

The mechanism of action of 4-{[(2Z)-3-(4-bromo-2-chlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-4-oxobutanoic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, inhibiting or activating their functions. This can lead to various biological effects, such as inhibition of cell growth or induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analysis

The compound belongs to a broader class of nitrogen-sulfur heterocycles with substituted aryl groups and carboxylic acid termini. Below is a comparative analysis with structurally related compounds from the literature:

Compound	Core Structure	Key Substituents	Synthesis Method	Reported Properties
Target Compound	Tetrahydrothienothiazole	4-Bromo-2-chlorophenyl, 4-oxobutanoic acid	Likely via cyclocondensation (inferred from analogs)	Not reported in evidence; sulfone groups suggest enhanced stability and polarity
2,2-[(5-Benzyl-1,3,4-thiadiazol-2-yl)amino]-3-hydroxy-4-oxo-4(4-acetylaminophenyl)-butanoic acid ()	1,3,4-Thiadiazole	Benzyl, acetylaminophenyl, butanoic acid	Not specified	Potential bioactivity inferred from acetylaminophenyl moiety (antibacterial?)
5-(Z)-Arylidene-2-arylidenehydrazono-3-(4-hydroxyphenyl)-4-thiazolidinones ()	Thiazolidinone	4-Hydroxyphenyl, methoxyarylidene	Reflux of thiosemicarbazide, chloroacetic acid, and oxocompounds in DMF/AcOH	Anticancer or antimicrobial activity (common in thiazolidinones)
(E)-4-(2-Chlorobenzylideneamino)-3-(2-chlorophenyl)-1H-1,2,4-triazole-5(4H)-thione ()	Triazole-thione	2-Chlorophenyl, thiocarbonohydrazide	Hydrogen-bonded crystallization with methanol	Stable crystalline structure via N–H···O/S interactions; potential solid-state applications

Key Observations:

Core Heterocycles: The target compound’s tetrahydrothienothiazole core is distinct from thiadiazole (), thiazolidinone (), and triazole-thione () scaffolds. Its fused bicyclic system may confer unique conformational rigidity for target binding . Thiazolidinones () and triazole-thiones () are smaller monocyclic systems, often associated with antimicrobial or anti-inflammatory activities .

Substituent Effects: Halogenated aryl groups (e.g., 4-bromo-2-chlorophenyl in the target compound vs. 2-chlorophenyl in ) enhance lipophilicity and resistance to oxidative metabolism. The 4-oxobutanoic acid terminus in the target compound may improve solubility compared to acetylated () or hydroxyphenyl () analogs.

Synthetic Routes: Thiazolidinones () and triazole-thiones () are synthesized under mild reflux conditions, whereas the target compound’s synthesis likely requires harsher oxidization to form the sulfone groups .

Physicochemical Properties :

• The triazole-thione derivative () forms stable hydrogen-bonded networks, which could enhance crystallinity for formulation . In contrast, the target compound’s sulfone groups may reduce crystallinity but improve aqueous solubility .

Biological Activity

The compound 4-{[(2Z)-3-(4-bromo-2-chlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-4-oxobutanoic acid is a complex organic molecule that has garnered attention for its potential biological activities. This article explores the biological properties of this compound, including its antimicrobial and anticancer activities, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a unique arrangement of functional groups that contribute to its biological activity. The thiazole ring and the presence of halogen substituents (bromo and chloro) are significant in enhancing its reactivity and interaction with biological targets. The structure can be summarized as follows:

• Core Structure : Thieno[3,4-d][1,3]thiazole
• Functional Groups : Bromo, chloro, amino, and oxobutanoic acid moieties

Antimicrobial Activity

Research indicates that compounds similar to 4-{[(2Z)-3-(4-bromo-2-chlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-4-oxobutanoic acid exhibit significant antimicrobial properties. For instance:

• Inhibition Studies : Preliminary studies suggest that the compound can inhibit the growth of various bacteria and fungi. Related compounds have shown promising results against pathogens such as Staphylococcus aureus and Klebsiella pneumoniae .

Pathogen	Inhibition (%)	Reference
Staphylococcus aureus	96.5
Klebsiella pneumoniae	93.7
Pseudomonas aeruginosa	33.2

Anticancer Properties

The anticancer potential of this compound has also been explored. The mechanism of action may involve:

• Cell Growth Inhibition : The compound is believed to induce apoptosis in cancer cells by interacting with specific molecular targets within the cell .
• Cytotoxicity Assays : Studies have demonstrated cytotoxic effects against various cancer cell lines, including colon cancer (HT-29) and lung cancer (A549) cells .

The biological activity of 4-{[(2Z)-3-(4-bromo-2-chlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-4-oxobutanoic acid is attributed to its ability to interact with specific enzymes and receptors:

• Enzyme Inhibition : The compound may bind to enzyme active sites, inhibiting their function and disrupting metabolic pathways.
• Receptor Modulation : It may act as an agonist or antagonist at certain receptors involved in cell signaling processes .

Case Studies and Research Findings

Several studies have been conducted to evaluate the biological activities of this compound:

• Antimicrobial Evaluation : A study synthesized derivatives based on similar structures and assessed their antimicrobial efficacy against various pathogens. Results indicated substantial inhibition rates for several derivatives .
• Cytotoxicity Assessment : Research involving cytotoxicity assays showed that the compound effectively reduced cell viability in cancerous cell lines while sparing normal cells to some extent .